Cas no 23791-20-0 (Acetylphomalactone)

• Product Name: Acetylphomalactone
• CAS No: 23791-20-0
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 2051345
• PubChem ID: 10058507
• Update Time: 2025-04-21

Acetylphomalactone Chemical and Physical Properties

Names and Identifiers

• Acetylphomalactone
• (+)-Acetylphomalactone
• Acetylphomalactone, (+)-
• 5-(Acetyloxy)-5,6-dihydro-6-(1-propenyl)-2H-pyran-2-one, (5S-(5alpha,6alpha(E))
• 2H-Pyran-2-one, 5-(acetyloxy)-5,6-dihydro-6-(1E)-1-propen-1-yl-, (5S,6S)-
• (5S,6S)-5-(Acetyloxy)-5,6-dihydro-6-(1E)-1-propen-1-yl-2H-pyran-2-one
• Phomalactone acetate
• CHEBI:203844
• [(2S,3S)-6-oxo-2-[(E)-prop-1-enyl]-2,3-dihydropyran-3-yl] Acetate
• 23791-20-0
• CTV64AEU5X
• UNII-CTV64AEU5X
• 5,6-dihydro-5(S)-acetoxy-6(S)-(1,2-trans propenyl)-2H-pyran-2-one

• Inchi： 1S/C10H12O4/c1-3-4-8-9(13-7(2)11)5-6-10(12)14-8/h3-6,8-9H,1-2H3/b4-3+/t8-,9-/m0/s1
• InChI Key： SXCIHQFSGVEIHK-FBFNWGNUSA-N
• SMILES： O1C(C=C[C@@H]([C@@H]1/C=C/C)OC(C)=O)=O

Computed Properties

• Exact Mass: 196.07355886g/mol
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones